Cas no 174585-86-5 (1-(2-bromoethyl)-2-iodobenzene)

• Product Name: 1-(2-bromoethyl)-2-iodobenzene
• CAS No: 174585-86-5
• MF: C₈H₈BrI
• MW: 310.957593917847
• MDL: MFCD12025059
• CID: 1360353
• PubChem ID: 11077801
• Update Time: 2025-10-22

1-(2-bromoethyl)-2-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromoethyl)-2-iodobenzene
• 2-phthalimidoethyl bromide
• N-2-Bromethylphthalimide
• N-(2-Bromoethyl)phth
• 2-(Bromoethyl)phthalimide
• N-BROMOETHYLPHTHALIMIDE
• AURORA KA-575
• -Bromoethylphthalimide
• 2-(2-bromo-ethyl)-isoindole-1,3-dione
• 1-Bromo-2-phthalimidoethane
• TIMTEC-BB SBB003129
• 1-iodo-2-(2-bromoethyl)benzene
• 2-(2-iodophenyl)ethyl bromide
• N-(2-bromo-ethyl)-phthalimide
• 1-(2'-bromoethyl)-2-iodobenzene
• 2-(2-bromoethyl)-1H-isoindole-1,3-dione
• LABOTEST-BB LT00439821
• N-(2-bromoethyl)phtalimide
• o-iodophenethyl bromide
• SPECS AE-641/00791032
• 2-(2'-bromoethyl)-1-iodobenzene
• 2-phthalimidoethyl bromide; N-2-Bromethylphthalimide; N-(2-Bromoethyl)phth; 2-(Bromoethyl)phthalimide; N-BROMOETHYLPHTHALIMIDE; AURORA KA-575; -Bromoethylphthalimide; 2-(2-bromo-ethyl)-isoindole-1,3-dione; 1-Bromo-2-phthalimidoethane; TIMTEC-BB SBB003129; 1-iodo-2-(2-bromoethyl)benzene; 2-(2-iodophenyl)ethyl bromide; N-(2-bromo-ethyl)-phthalimide; 1-(2'-bromoethyl)-2-iodobenzene; 2-(2-bromoethyl)-1H-isoindole-1,3-dione; LABOTEST-BB LT00
• 1-iodo-(2-bromoethyl)benzene
• 174585-86-5
• SY343076
• A1-13845
• SCHEMBL7373618
• EN300-3429760
• MFCD12025059
• UDJQSPYVBMWNRC-UHFFFAOYSA-N

• MDL： MFCD12025059
• Inchi： 1S/C8H8BrI/c9-6-5-7-3-1-2-4-8(7)10/h1-4H,5-6H2
• InChI Key： UDJQSPYVBMWNRC-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1CCBr

Computed Properties

• Exact Mass: 309.88494
• Monoisotopic Mass: 309.88541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Additional information on 1-(2-bromoethyl)-2-iodobenzene

Chemical Profile of 1-(2-bromoethyl)-2-iodobenzene (CAS No. 174585-86-5)

1-(2-bromoethyl)-2-iodobenzene, identified by the Chemical Abstracts Service Number (CAS No.) 174585-86-5, is a significant intermediate in modern synthetic chemistry and pharmaceutical research. This compound belongs to the class of aryl halides, characterized by the presence of both bromo and iodo substituents on a benzene ring, which makes it a versatile building block for further functionalization. The unique arrangement of these halogens provides distinct reactivity patterns, enabling its utility in diverse chemical transformations.

The structural motif of 1-(2-bromoethyl)-2-iodobenzene consists of a benzene ring substituted at the 2-position with an iodo group and at the 1-position with a 2-bromoethyl group. This bifunctional nature allows for selective modifications at either the bromo or iodo site, making it a valuable reagent in cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are pivotal in constructing complex organic molecules, particularly in the synthesis of pharmaceuticals and agrochemicals.

In recent years, the demand for specialized aryl halides like 1-(2-bromoethyl)-2-iodobenzene has surged due to their role in developing novel therapeutic agents. The compound’s ability to undergo regioselective transformations has been exploited in the synthesis of biologically active molecules. For instance, it has been employed in constructing heterocyclic scaffolds that are prevalent in many drug candidates. The bromo and iodo groups can be selectively removed or replaced with other functional groups, allowing for fine-tuning of molecular properties.

One notable application of 1-(2-bromoethyl)-2-iodobenzene is in the field of medicinal chemistry, where it serves as a precursor for small-molecule inhibitors targeting various disease pathways. Researchers have leveraged its reactivity to develop compounds with potential anticancer, anti-inflammatory, and antimicrobial properties. The ability to introduce diverse substituents at strategic positions on the benzene ring has enabled the generation of libraries of novel molecules for high-throughput screening.

The synthesis of 1-(2-bromoethyl)-2-iodobenzene typically involves halogenation reactions on appropriately substituted precursors. Advanced synthetic methodologies have been developed to achieve high yields and purity, ensuring its suitability for industrial-scale applications. Techniques such as palladium-catalyzed cross-coupling and radical-mediated functionalization have been refined to optimize its production and utilization.

Recent studies have highlighted the role of 1-(2-bromoethyl)-2-iodobenzene in polymer chemistry and material science. Its incorporation into polymer backbones can impart unique properties such as enhanced thermal stability or tunable electronic characteristics. This has opened up new avenues for developing advanced materials with applications ranging from electronics to coatings.

The compound’s versatility extends to its use as a ligand in coordination chemistry. The presence of both bromo and iodo groups allows it to act as a bidentate ligand, facilitating the formation of metal complexes with tailored catalytic activities. These complexes have been explored in various catalytic processes, including oxidation and reduction reactions that are crucial for industrial applications.

From a regulatory perspective, 1-(2-bromoethyl)-2-iodobenzene is subject to standard chemical safety protocols due to its halogenated nature. Proper handling procedures are essential to ensure worker safety and environmental compliance. While it is not classified as a hazardous material under current regulations, its reactivity necessitates careful storage and handling conditions.

The future prospects for 1-(2-bromoethyl)-2-iodobenzene are promising, with ongoing research exploring new synthetic routes and applications. Advances in computational chemistry have enabled more efficient design of experiments involving this compound, accelerating the discovery process in drug development and material science. As synthetic methodologies continue to evolve, the utility of this intermediate is expected to expand further.